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Compound of Interest

Compound Name: Pentyl 4-hydroxybenzoate

Cat. No.: B030016

Pentyl 4-hydroxybenzoate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl 4-hydroxybenzoate, also known as pentylparaben, is an alkyl ester of p-
hydroxybenzoic acid. It belongs to the paraben family, a group of chemicals widely used as
preservatives in cosmetics, pharmaceuticals, and food products due to their antimicrobial
properties. This technical guide provides an in-depth overview of the chemical and physical
properties of Pentyl 4-hydroxybenzoate, along with detailed experimental protocols, and
explores its biological activities and potential mechanisms of action.

Chemical and Physical Properties

Pentyl 4-hydroxybenzoate is a white crystalline solid that is insoluble in water but soluble in
organic solvents like chloroform and methanol.[1] The key chemical and physical properties are
summarized in the tables below.

Table 1: Chemical Identification of Pentyl 4-
hydroxybenzoate
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Property Value

IUPAC Name pentyl 4-hydroxybenzoate

Synonyms Amylparaben, n-Pentyl p-hydroxybenzoate,
Pentyl paraben

CAS Number 6521-29-5[2]

Molecular Formula C12H1603][2]

Molecular Weight 208.25 g/mol [3]

InChl Key ZNSSPLQZSUWFJT-UHFFFAOYSA-N[2]

SMILES CCCCCCOC(=0)C1=CC=C(0)C=C1][3]

Table 2: Physical Properties of Pentyl 4-
hydroxybenzoate

Property Value
Melting Point 36-40 °C[1]
Boiling Point 197-200 °C at 10 mmHg[1]

Solubilit Insoluble in water; Slightly soluble in chloroform
olubili
Y and methanol[1]

White to cream or pale brown crystals, powder,

Appearance )
or fused solid[4]

Spectral Data
Mass Spectrometry

The mass spectrum of Pentyl 4-hydroxybenzoate is available through the NIST WebBook,
providing valuable information for its identification.[5]

Infrared (IR) Spectroscopy
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The NIST WebBook also provides the gas-phase infrared spectrum of Pentyl 4-
hydroxybenzoate, which can be used to identify its functional groups.[6]

Experimental Protocols
Synthesis of Pentyl 4-hydroxybenzoate

A general and efficient method for the synthesis of p-hydroxybenzoic acid esters, which can be
adapted for Pentyl 4-hydroxybenzoate, involves the direct esterification of p-hydroxybenzoic
acid with the corresponding alcohol in the presence of an acid catalyst and an azeotropic agent
to remove water.[7]

Materials:

p-Hydroxybenzoic acid

Pentanol (Amyl alcohol)

Concentrated sulfuric acid (catalyst)

Toluene (azeotropic agent)
Procedure:

 In a three-necked round-bottom flask equipped with a stirrer, reflux condenser, and a Dean-
Stark apparatus, combine p-hydroxybenzoic acid, an excess of pentanol, and a catalytic
amount of concentrated sulfuric acid in toluene.

o Heat the mixture to reflux. The water formed during the reaction will be removed as an
azeotrope with toluene and collected in the Dean-Stark trap.

e Monitor the reaction progress by thin-layer chromatography (TLC).
e Once the reaction is complete (i.e., no more water is collected), cool the reaction mixture.
o Neutralize the excess acid with a mild base, such as sodium bicarbonate solution.

o Separate the organic layer and wash it with water.
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» Dry the organic layer over anhydrous sodium sulfate.
* Remove the solvent under reduced pressure to obtain the crude product.

» Purify the crude Pentyl 4-hydroxybenzoate by recrystallization or column chromatography.

Workflow for the Synthesis of Pentyl 4-hydroxybenzoate

Reactants & Catalyst

Reaction Work-up Purification
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Synthesis Workflow

Antimicrobial Susceptibility Testing

The antimicrobial activity of Pentyl 4-hydroxybenzoate can be evaluated using standard
methods such as broth microdilution or disk diffusion assays, as outlined by the Clinical and
Laboratory Standards Institute (CLSI).[8][9][10]

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination:

o Preparation of Stock Solution: Prepare a stock solution of Pentyl 4-hydroxybenzoate in a
suitable solvent (e.g., dimethyl sulfoxide, DMSO) at a high concentration.
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Preparation of Microtiter Plates: Serially dilute the stock solution in a 96-well microtiter plate
containing appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for
fungi).

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g.,
bacteria or fungi) according to CLSI guidelines.

Inoculation: Inoculate each well of the microtiter plate with the prepared inoculum. Include
positive (microorganism without test compound) and negative (broth only) controls.

Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for
bacteria).

Determination of MIC: The MIC is the lowest concentration of Pentyl 4-hydroxybenzoate
that completely inhibits the visible growth of the microorganism.
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Workflow for Antimicrobial Susceptibility Testing
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Antimicrobial Testing Workflow

Biological Activity and Signaling Pathways
Antimicrobial Mechanism of Action

Parabens, including Pentyl 4-hydroxybenzoate, exert their antimicrobial effects through
multiple mechanisms. The primary mode of action is believed to be the disruption of microbial
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membrane transport processes.[11] Their lipophilic nature allows them to partition into the cell
membrane, altering its fluidity and function. Additionally, parabens have been shown to inhibit
the synthesis of DNA and RNA, as well as key enzymes like ATPases and
phosphotransferases in some bacterial species.[12]

Mitochondrial Effects

Studies on other parabens, such as propylparaben, have indicated that they can induce
mitochondrial dysfunction.[13] This is thought to occur through the induction of the
mitochondrial permeability transition (MPT), leading to mitochondrial swelling, depolarization of
the mitochondrial membrane, and uncoupling of oxidative phosphorylation.[11] This ultimately
results in a depletion of cellular ATP, contributing to cytotoxicity. The potency of this effect
appears to increase with the length of the alkyl chain, suggesting that Pentyl 4-
hydroxybenzoate may have a significant impact on mitochondrial function.[13]
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Proposed Mechanism of Paraben-Induced Mitochondrial Dysfunction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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